Cas no 1355178-49-2 ((6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1355178-49-2
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 5159627
• Update Time: 2025-08-05

(6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C18H22N2O3/c1-18(2,3)23-17(21)20-12-15-9-10-16(19-11-15)22-13-14-7-5-4-6-8-14/h4-11H,12-13H2,1-3H3,(H,20,21)
• InChI Key： XLPXFLLQEQLAEJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(OCC2=CC=CC=C2)N=C1

Additional information on (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

(6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355178-49-2): A Comprehensive Overview

(6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355178-49-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl ester derivative of a carbamic acid, featuring a benzyloxy-substituted pyridine moiety. Its unique structural characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester consists of a pyridine ring with a benzyloxy group at the 6-position and a carbamic acid tert-butyl ester moiety attached to the 3-position methyl group. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the importance of (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester in the context of drug discovery and development. One notable area of research involves its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The tert-butyl ester group in this compound can be cleaved by esterases, releasing the active carbamic acid derivative, which may exhibit enhanced pharmacological properties compared to its parent compound.

In addition to its prodrug potential, (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester has been investigated for its ability to modulate various biological targets. For instance, it has shown promising activity as an inhibitor of specific enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. The benzyloxy-substituted pyridine moiety contributes to its binding affinity and selectivity for these targets, making it a valuable tool for understanding and potentially treating these conditions.

The synthesis of (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester has been extensively studied and optimized to ensure high yields and purity. Common synthetic routes involve the protection of the pyridine nitrogen with a suitable protecting group, followed by the introduction of the benzyloxy substituent and the carbamic acid tert-butyl ester moiety. These steps are typically carried out under controlled conditions to minimize side reactions and ensure the desired product is obtained.

From a pharmacokinetic perspective, (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester exhibits favorable properties such as good solubility and stability in biological media. These characteristics are essential for ensuring effective delivery and bioavailability when administered as a therapeutic agent. Preclinical studies have demonstrated that this compound can be effectively absorbed and distributed in vivo, with minimal toxicity observed at therapeutic doses.

Clinical trials involving (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester are currently underway to evaluate its safety and efficacy in treating various diseases. Early results have been promising, with several trials showing significant improvements in patient outcomes compared to existing treatments. These findings underscore the potential of this compound as a novel therapeutic option and highlight the importance of continued research in this area.

In conclusion, (6-Benzyloxy-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355178-49-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its use in clinical settings, paving the way for new treatments for various diseases.